Cas no 1867912-26-2 (trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol)

• Product Name: trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol
• CAS No: 1867912-26-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6580333
• PubChem ID: 126847133
• Update Time: 2025-06-12

trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol
• 1867912-26-2
• AKOS040823597
• trans-4-{[(2-methylphenyl)methyl]amino}pyrrolidin-3-ol
• F6545-6363
• (3R,4R)-4-{[(2-methylphenyl)methyl]amino}pyrrolidin-3-ol

• Inchi： 1S/C12H18N2O/c1-9-4-2-3-5-10(9)6-14-11-7-13-8-12(11)15/h2-5,11-15H,6-8H2,1H3/t11-,12-/m1/s1
• InChI Key： AYHLWMZZNCMSSV-VXGBXAGGSA-N
• SMILES： O[C@@H]1CNC[C@H]1NCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.3Ų

Additional information on trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol

Comprehensive Overview of trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol (CAS No. 1867912-26-2)

trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol (CAS No. 1867912-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone and 2-methylphenyl substitution, is often explored for its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its stereochemistry, as the trans configuration can influence biological activity and binding affinity.

In recent years, the demand for pyrrolidine derivatives has surged, driven by their versatility in synthesizing bioactive molecules. trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol stands out due to its potential as a building block for central nervous system (CNS) therapeutics, a hot topic in modern pharmacology. With increasing searches for "novel CNS drug candidates" and "pyrrolidine-based scaffolds," this compound aligns with current trends in neurodegenerative disease research and neuropharmacology.

The synthesis of CAS No. 1867912-26-2 involves multi-step organic reactions, often starting from 3-hydroxypyrrolidine precursors. Its methylamino and aryl functional groups make it a valuable intermediate for further derivatization. Laboratories focusing on structure-activity relationship (SAR) studies frequently utilize this compound to optimize molecular interactions, a subject frequently queried in academic and industrial research forums.

From an analytical perspective, trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol is typically characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards, a critical factor for researchers investigating "high-purity pharmaceutical intermediates"—a trending search term in the chemical industry.

Beyond its pharmaceutical potential, this compound has also piqued interest in material science. Its hydrogen-bonding capabilities and chiral centers make it a candidate for designing advanced molecular catalysts or supramolecular assemblies. Such applications resonate with growing inquiries about "sustainable catalytic systems" and "chiral auxiliaries," reflecting broader scientific priorities.

Regulatory and safety profiles of CAS No. 1867912-26-2 are well-documented, with no significant hazards under standard handling conditions. This aligns with the increasing emphasis on "green chemistry" and "safe chemical synthesis" practices, topics dominating environmental and industrial chemistry discussions.

In summary, trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol represents a compelling case study in modern chemical innovation. Its dual relevance to drug development and material design, coupled with its alignment with high-traffic search terms like "bioactive heterocycles" and "stereoselective synthesis," underscores its importance in contemporary research landscapes.